
Summary of Subchronic Toxicity Findings for
GRD081

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: GRD081

Cat. No.: S1885359
Get Quote

Aspect Findings in Sprague-Dawley Rats Findings in Beagle Dogs

Dosing
Regimen

2, 5, 10 mg/kg/day for 28 days [1] 1, 2, 4 mg/kg/day for 28 days [1]

Mortality Unscheduled mortality at 5 and 10

mg/kg/day [1]

Not specified in the abstract [1]

Major
Toxicities

Myelosuppression, immunosuppression,

hematological toxicity, and moderate liver,
pancreas, and kidney toxicity [1]

Myelosuppression, immunosuppression,

hematological toxicity, and moderate liver,
pancreas, and kidney toxicity [1]

Reversibility Most effects were reversible after a 14-
day recovery period [1]

Most effects were reversible after a 14-
day recovery period [1]

NOAEL < 2 mg/kg/day [1] 1 mg/kg/day [1]

> Note on Limitations: The provided information is from a 2013 study, which predates Phase I clinical trials

[1]. The search results do not contain details on the compound's subsequent development status, clinical

applications, or detailed experimental methodologies.
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Proposed Experimental Workflow for Toxicity
Assessment

Given the lack of detailed protocols in the search results, the following workflow synthesizes standard

practices for a 28-day repeated-dose toxicity study, based on the parameters mentioned in the available study.
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Study Initiation

Animal Model Selection
(Sprague-Dawley Rats, Beagle Dogs)

Randomization & Grouping

28-Day Oral Dosing
(Dose: Rat 2,5,10 mg/kg; Dog 1,2,4 mg/kg)

Daily Clinical Observations

Terminal Blood & Tissue Collection

Hematology & Clinical Chemistry

Histopathological Examination

Data Analysis & NOAEL Determination

Study Report
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Click to download full resolution via product page

Mechanism of Action and Signaling Pathway

As a dual PI3K/mTOR inhibitor, GRD081 targets a key cellular signaling pathway that regulates growth and

survival. The diagram below illustrates this pathway and the point of inhibition.
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Guidance for Sourcing Contemporary Information
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The lack of recent data suggests that clinical development of GRD081 may have been discontinued. To

conduct a more thorough investigation, I suggest you:

Consult clinical trial registries such as ClinicalTrials.gov to check for any completed or terminated
early-phase trials for GRD081.

Perform a comprehensive literature search using platforms like PubMed and Google Scholar with
keywords like "GRD081 clinical trial," "PI3K/mTOR inhibitor development," or "SF1126," which is a

related clinical-stage compound.
Review patent filings for information on the compound's chemical structure and claimed uses, which

can provide insights not found in journal articles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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